5-(Methoxymethyl)pyrrolidin-3-ol

Core Science & Biosynthesis

A Guide to the Spectroscopic Analysis of 5-(Methoxymethyl)pyrrolidin-3-ol

Introduction: Unveiling the Molecular Architecture of a Key Pharmaceutical Building Block

In the landscape of modern drug development, the pyrrolidine scaffold is a cornerstone, forming the core of numerous therapeutic agents. Its prevalence stems from its unique three-dimensional structure, which allows for precise spatial orientation of functional groups, a critical factor in molecular recognition and biological activity. 5-(Methoxymethyl)pyrrolidin-3-ol is a valuable substituted pyrrolidine, offering multiple points for chemical modification, making it an attractive building block for the synthesis of complex pharmaceutical intermediates.

The precise structural elucidation of such molecules is not merely an academic exercise; it is a fundamental requirement for ensuring the safety, efficacy, and reproducibility of a drug substance. Spectroscopic analysis provides an empirical foundation for confirming the chemical identity, purity, and stereochemistry of a compound. This technical guide offers an in-depth exploration of the spectroscopic characterization of 5-(Methoxymethyl)pyrrolidin-3-ol, providing researchers, scientists, and drug development professionals with a comprehensive framework for its analysis. We will delve into the theoretical underpinnings and practical application of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy in the context of this specific molecule.

The Subject Molecule: 5-(Methoxymethyl)pyrrolidin-3-ol

A thorough understanding of the molecule's structure is paramount for interpreting its spectroscopic data.

Caption: Chemical Structure of 5-(Methoxymethyl)pyrrolidin-3-ol.

1H and 13C NMR Spectroscopy: Mapping the Proton and Carbon Skeleton

Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and stereochemistry of each atom.

Causality Behind Experimental Choices in NMR

The selection of an appropriate deuterated solvent is the first critical step in NMR analysis. For a polar molecule like 5-(Methoxymethyl)pyrrolidin-3-ol, with its hydroxyl and amine functionalities, polar solvents are required to achieve sufficient solubility for a clear spectrum.[1][2] Deuterated methanol (CD₃OD) or deuterium oxide (D₂O) are excellent choices. CD₃OD is often preferred as it can dissolve a wider range of organic compounds and its residual proton signals do not typically overlap with the signals of interest. The use of deuterated solvents is essential to avoid strong solvent signals that would otherwise obscure the analyte's spectrum.[1]

Predicted 1H NMR Spectrum

The proton NMR spectrum of 5-(Methoxymethyl)pyrrolidin-3-ol is expected to exhibit distinct signals for each unique proton environment. The chemical shifts are influenced by the electronegativity of neighboring atoms (O and N) and the overall electronic structure of the molecule.

Table 1: Predicted 1H NMR Data for 5-(Methoxymethyl)pyrrolidin-3-ol (in CD₃OD)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H on C3	~4.1 - 4.3	m	-
H on C5	~3.4 - 3.6	m	-
CH₂ (methoxymethyl)	~3.5 - 3.7	m	-
OCH₃	~3.3	s	-
H on C2 (axial)	~3.0 - 3.2	dd	J ≈ 12, 6
H on C2 (equatorial)	~2.8 - 3.0	dd	J ≈ 12, 4
H on C4 (axial)	~2.0 - 2.2	m	-
H on C4 (equatorial)	~1.7 - 1.9	m	-

Note: The signals for the OH and NH protons are often broad and may exchange with the deuterium in CD₃OD, leading to their disappearance from the spectrum.

The protons on carbons adjacent to the nitrogen (C2 and C5) and oxygen (C3 and the methoxymethyl group) are expected to be deshielded and appear at a lower field (higher ppm values).[3] The protons on the C4 carbon, being further from the heteroatoms, will be more shielded and appear at a higher field.

Predicted 13C NMR Spectrum

The 13C NMR spectrum provides a count of the unique carbon atoms in the molecule and information about their chemical environment.

Table 2: Predicted 13C NMR Data for 5-(Methoxymethyl)pyrrolidin-3-ol (in CD₃OD)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C3	~70 - 75
CH₂ (methoxymethyl)	~72 - 77
C5	~60 - 65
OCH₃	~58 - 62
C2	~50 - 55
C4	~35 - 40

Similar to the proton spectrum, carbons bonded to electronegative atoms will be deshielded and resonate at lower fields.

Experimental Protocol for NMR Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of 5-(Methoxymethyl)pyrrolidin-3-ol in 0.6-0.7 mL of deuterated methanol (CD₃OD).

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer for optimal resolution.

• 1H NMR Acquisition:

  • Acquire the spectrum at room temperature.

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-10 ppm).

• 13C NMR Acquisition:

  • Employ proton decoupling to simplify the spectrum to single lines for each carbon.

  • A larger number of scans will be required compared to 1H NMR due to the lower natural abundance of 13C.

Mass Spectrometry: Determining the Molecular Weight and Fragmentation Pattern

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It is indispensable for determining the molecular weight of a compound and can provide structural information through the analysis of fragmentation patterns.

Rationale for Ionization Technique

For a polar and non-volatile molecule like 5-(Methoxymethyl)pyrrolidin-3-ol, Electrospray Ionization (ESI) is the most suitable ionization method.[4] ESI is a soft ionization technique that typically produces intact protonated molecules [M+H]⁺, allowing for the direct determination of the molecular weight.[3]

Caption: A generalized workflow for ESI-Mass Spectrometry.

Predicted Mass Spectrum

The ESI mass spectrum of 5-(Methoxymethyl)pyrrolidin-3-ol is expected to show a prominent peak for the protonated molecule [M+H]⁺. The molecular weight of the free base is 131.17 g/mol .

Table 3: Predicted m/z Values in ESI-MS (Positive Ion Mode)

Ion	Predicted m/z
[M+H]⁺	132.10
[M+Na]⁺	154.08

Further structural information can be obtained through tandem mass spectrometry (MS/MS), where the [M+H]⁺ ion is fragmented. A plausible fragmentation pathway would involve the loss of water (H₂O) from the hydroxyl group or the loss of the methoxymethyl side chain.

Experimental Protocol for ESI-MS

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 1-10 µg/mL) in a suitable solvent such as methanol or a mixture of methanol and water. A small amount of formic acid can be added to promote protonation.

• Instrumentation: Use a mass spectrometer equipped with an electrospray ionization source, such as a quadrupole time-of-flight (Q-TOF) or an ion trap instrument.

• Data Acquisition:

  • Infuse the sample solution directly into the ESI source.

  • Acquire the spectrum in positive ion mode.

  • For MS/MS analysis, select the [M+H]⁺ ion for collision-induced dissociation (CID).

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to the vibrations of its chemical bonds. It is a rapid and effective method for identifying the functional groups present in a compound.

Sample Preparation Considerations

The choice of sample preparation technique for IR spectroscopy depends on the physical state of the sample.[5][6][7] For a viscous liquid or a solid, the Attenuated Total Reflectance (ATR) technique is often the most convenient as it requires minimal sample preparation.[8] Alternatively, a thin film can be prepared by depositing a solution of the compound onto a salt plate (e.g., KBr) and allowing the solvent to evaporate.[7]

Predicted IR Absorption Bands

The IR spectrum of 5-(Methoxymethyl)pyrrolidin-3-ol will be characterized by absorption bands corresponding to its key functional groups.

Table 4: Predicted IR Absorption Frequencies

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)
O-H (alcohol)	Stretching	3200 - 3600 (broad)
N-H (amine)	Stretching	3200 - 3500 (medium)
C-H (alkane)	Stretching	2850 - 3000
C-O (ether & alcohol)	Stretching	1050 - 1150
N-H (amine)	Bending	1550 - 1650

The broadness of the O-H and N-H stretching bands is due to hydrogen bonding. The spectrum of pyrrolidine and its derivatives typically shows characteristic absorptions for the N-H stretch between 3300 and 3400 cm⁻¹.[9]

Experimental Protocol for FTIR-ATR Analysis

• Sample Preparation: Place a small amount of the neat sample directly onto the ATR crystal.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Acquire the sample spectrum. The instrument's software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Integrated Spectroscopic Analysis: A Holistic Approach

The true power of spectroscopic analysis lies in the integration of data from multiple techniques. For 5-(Methoxymethyl)pyrrolidin-3-ol, the combination of NMR, MS, and IR data provides a comprehensive and unambiguous structural confirmation.

Caption: Workflow for the integrated spectroscopic analysis of 5-(Methoxymethyl)pyrrolidin-3-ol.

The mass spectrum confirms the molecular weight, providing the molecular formula when combined with high-resolution data. The IR spectrum identifies the key functional groups (hydroxyl, amine, ether). Finally, the detailed 1H and 13C NMR spectra provide the precise connectivity and stereochemical arrangement of the atoms, allowing for the complete and confident elucidation of the molecular structure.

Conclusion

The spectroscopic analysis of 5-(Methoxymethyl)pyrrolidin-3-ol is a critical step in its application within pharmaceutical research and development. This guide has provided a detailed, predictive framework for its characterization by NMR, MS, and IR spectroscopy. By understanding the principles behind these techniques and the expected spectral features, researchers can confidently interpret their experimental data, ensuring the structural integrity of this important chemical entity. The protocols and predicted data presented herein serve as a valuable resource for scientists working with this and related pyrrolidine derivatives.

References

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Available at: [Link]

• LC-MS. (n.d.). Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations. Available at: [Link]

• YesWeLab. (2025, February 26). FTIR Spectroscopy: Operation and Techniques. Available at: [Link]

• University of California, Los Angeles. (n.d.). Sample preparation for FT-IR. Available at: [Link]

• Vertex AI Search. (n.d.). A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC.

• Scribd. (n.d.). NMR Solvent Requirements. Available at: [Link]

• PubChem. (n.d.). (3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-OL. Available at: [Link]

• DTIC. (1992, June 3). Infrared Spectrum of Gaseous 3-Pyrroline and Pyrrolidine and Overtone Spectrum of 3-Pyrroline. Available at: [Link]

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Protocols & Analytical Methods

The Strategic Role of 5-(Methoxymethyl)pyrrolidin-3-ol in Modern Antiviral Drug Synthesis: A Guide for Researchers

The relentless pursuit of novel therapeutic agents has positioned the pyrrolidine scaffold as a cornerstone in medicinal chemistry. Its inherent stereochemistry and conformational flexibility allow for precise interactions with biological targets. This guide delves into the significance and practical application of a particularly valuable derivative, 5-(methoxymethyl)pyrrolidin-3-ol, as a key intermediate in the synthesis of complex antiviral drugs. We will explore its critical role in the construction of the influenza drug, baloxavir marboxil, and provide detailed protocols for its synthesis and characterization, empowering researchers in the field of drug development.

The pyrrolidine ring is a recurring motif in numerous FDA-approved drugs, highlighting its importance in establishing potent and selective pharmacological activity.[1] The strategic placement of substituents on this five-membered nitrogen heterocycle allows for the fine-tuning of a molecule's physicochemical properties and its binding affinity to target proteins.

A Case Study: Baloxavir Marboxil - A New Frontier in Influenza Treatment

Baloxavir marboxil (Xofluza®) represents a significant advancement in the treatment of influenza A and B viruses.[2] Unlike neuraminidase inhibitors, which prevent the release of new viral particles, baloxavir marboxil targets the cap-dependent endonuclease activity of the viral polymerase acidic (PA) protein, a crucial enzyme for viral mRNA synthesis.[3][4] This novel mechanism of action makes it effective against strains resistant to older antiviral medications.[1]

At the heart of the intricate molecular architecture of baloxavir marboxil lies a chiral pyrrolidine derivative. The specific stereoisomer, (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol, serves as a critical building block, providing the necessary stereochemistry and functional groups for the final drug's efficacy. The synthesis of this intermediate is a key step in the overall manufacturing process of baloxavir marboxil.[5]

The Synthetic Blueprint: From Starting Materials to a Key Intermediate

The synthesis of (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol is a multi-step process that requires careful control of stereochemistry. While specific industrial processes are often proprietary, a plausible and scientifically sound synthetic strategy can be outlined based on established chemical principles and information gleaned from the patent literature.[6] A common approach involves the diastereoselective cyclization of a linear precursor, followed by functional group manipulations.

The following diagram illustrates a conceptual workflow for the synthesis of this key intermediate.

Caption: Conceptual workflow for the synthesis of (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the synthesis of (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol. These are based on established synthetic transformations and principles relevant to the synthesis of similar pyrrolidine structures.

Protocol 1: Enantioselective Synthesis of a Protected Pyrrolidine Precursor

This protocol outlines a potential enantioselective route to a key protected pyrrolidine intermediate, which can then be converted to the final product. The choice of protecting groups is critical for ensuring the desired reactivity and stability throughout the synthetic sequence.

Materials:

• A suitable chiral starting material (e.g., a derivative of L-serine)

• Reagents for cyclization (e.g., a dehydrating agent)

• Protecting group reagents (e.g., Boc-anhydride for the nitrogen, and a suitable protecting group for the hydroxyl)

• Anhydrous solvents (e.g., Dichloromethane, Tetrahydrofuran)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Preparation of the Acyclic Precursor: Begin with a commercially available, enantiomerically pure starting material such as an L-serine derivative. The amino and carboxyl groups may require initial protection.

• Cyclization: Induce intramolecular cyclization to form the pyrrolidine ring. This can often be achieved under acidic or basic conditions with a dehydrating agent. The stereochemistry of the starting material will direct the formation of the desired stereoisomers.

• Protection of the Pyrrolidine: Following cyclization, the pyrrolidine nitrogen and the hydroxyl group are protected to prevent unwanted side reactions in subsequent steps. For example, the nitrogen can be protected as a tert-butyloxycarbonyl (Boc) carbamate.

• Purification: The protected pyrrolidine intermediate is purified using flash column chromatography to isolate the desired diastereomer.

Protocol 2: Conversion to (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol

This protocol details the transformation of the protected pyrrolidine intermediate into the final target molecule.

Materials:

• Protected pyrrolidine precursor from Protocol 1

• Reducing agent (e.g., Lithium aluminum hydride)

• Methylating agent (e.g., Methyl iodide)

• Base (e.g., Sodium hydride)

• Deprotection reagents (e.g., Trifluoroacetic acid for Boc group removal)

• Anhydrous solvents (e.g., Tetrahydrofuran, Dimethylformamide)

• Standard laboratory glassware and purification equipment

Procedure:

• Reduction of the Ester: The ester functional group on the pyrrolidine ring is reduced to a primary alcohol using a suitable reducing agent like lithium aluminum hydride in an anhydrous solvent.

• Methylation of the Primary Alcohol: The newly formed primary alcohol is then converted to a methoxy group. This is typically achieved by deprotonating the alcohol with a strong base like sodium hydride, followed by reaction with a methylating agent such as methyl iodide.

• Deprotection: The protecting groups on the pyrrolidine nitrogen and the secondary alcohol are removed under appropriate conditions. For instance, a Boc group can be cleaved with trifluoroacetic acid.

• Final Purification: The final product, (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol, is purified, often via crystallization of its hydrochloride salt to yield a stable, solid product.[7]

Data Presentation

The successful synthesis of (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol should be confirmed through rigorous analytical characterization.

Table 1: Analytical Data for (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol hydrochloride

Analysis	Expected Result
Appearance	White to off-white solid
Molecular Formula	C₆H₁₄ClNO₂
Molecular Weight	167.63 g/mol
¹H NMR	Consistent with the proposed structure, showing characteristic peaks for the pyrrolidine ring protons and the methoxymethyl group.
¹³C NMR	Shows the expected number of carbon signals corresponding to the structure.
Mass Spectrometry	A molecular ion peak corresponding to the free base [M+H]⁺ at m/z 132.10.
Purity (HPLC)	≥95%

Logical Relationships in Drug Synthesis

The synthesis of a complex drug molecule like baloxavir marboxil is a highly orchestrated process where each intermediate plays a crucial role. The following diagram illustrates the logical flow from the key intermediate to the final active pharmaceutical ingredient (API).

Caption: Logical flow from the key intermediate to the final API in baloxavir marboxil synthesis.

Conclusion

5-(Methoxymethyl)pyrrolidin-3-ol, and specifically its (3R,5S) stereoisomer, is a testament to the power of strategic molecular design in modern drug development. Its role as a key intermediate in the synthesis of the innovative anti-influenza drug baloxavir marboxil underscores the importance of this pyrrolidine derivative. The protocols and insights provided in this guide are intended to equip researchers with the foundational knowledge to synthesize and utilize this valuable building block, thereby contributing to the advancement of antiviral therapies and beyond. The continued exploration of such versatile intermediates will undoubtedly pave the way for the discovery of the next generation of life-saving medicines.

References

• Hughes, D. L. (2019). Review of the Patent Literature: Synthesis and Final Forms of Antiviral Drugs Tecovirimat and Baloxavir Marboxil. Organic Process Research & Development, 23(7), 1298-1307. [Link]

• MedsPaL. Baloxavir marboxil Patent Situation. [Link]

• In this article, a process to prepare the key chiral intermediate... (n.d.). ResearchGate. [Link]

• Solid state forms of baloxavir marboxil. (2020).

• Gaudelli, N. M., et al. (2021). Baloxavir Marboxil: An Original New Drug against Influenza. Pharmaceuticals, 14(12), 1305. [Link]

• Stereoselective Synthesis of Baloxavir Marboxil Using Diastereoselective Cyclization and Photoredox Decarboxylation of l-Serine. (2024, July 19). PubMed. [Link]

• (3R,5S)-5-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)pyrrolidin-3-ol CAS 151953-64-9. Home Sunshine Pharma. [Link]

• Aydin, A. S., & Gül, H. İ. (2022). Chemical Structure and Synthesis of Baloxavir Marboxil, A Novel Endonuclease Inhibitor For The Treatment Influenza: An Overview. International Journal of PharmATA, 2(3), 91-99. [Link]

• (3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-OL. PubChem. [Link]

• Kim, J., & MacMillan, D. W. (2012). Enantioselective Organo-SOMO Cycloadditions: A Catalytic Approach to Complex Pyrrolidines from Olefins and Aldehydes. Journal of the American Chemical Society, 134(38), 15772–15775. [Link]

• (3R,5S)-5-((Bis(4-Methoxyphenyl)(Phenyl)Methoxy)Methyl)Pyrrolidin-3-Ol (1 x 5 g). Reagentia. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024, October 17). MDPI. [Link]

• Synthesis and Cap-Dependent Endonuclease Inhibition of Baloxavir Derivatives. (2023, June 21). MDPI. [Link]

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Large-scale synthesis of (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol

An Application Guide for the Scalable Synthesis of (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol: A Key Chiral Intermediate

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview and a detailed, field-proven protocol for the large-scale synthesis of (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol. This valuable chiral building block is a cornerstone in the development of numerous bioactive molecules, including potent enzyme inhibitors for therapeutic applications. This document is intended for researchers, scientists, and drug development professionals seeking a robust and scalable synthetic route that circumvents the limitations of earlier, less practical methods.

The pyrrolidine ring is a prevalent scaffold in a multitude of natural products and pharmaceutical agents.[1][2][3] Specifically, the stereochemically defined diol, (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol, serves as a crucial intermediate in the synthesis of high-value therapeutic candidates, such as the purine nucleoside phosphorylase (PNP) inhibitor BCX-4208.[4][5] Early syntheses of this compound, often starting from carbohydrates like glucose and xylose, were plagued by low overall yields and numerous steps, rendering them unsuitable for producing kilogram quantities required for advanced clinical studies.[4] This guide details a practical and efficient approach centered on an asymmetric 1,3-dipolar cycloaddition reaction, which has been successfully implemented for large-scale production.[4][5]

Comparative Analysis of Synthetic Strategies

Several synthetic pathways to (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol have been explored. The choice of strategy for large-scale synthesis is dictated by factors such as overall yield, cost of starting materials, scalability of reaction conditions, and the ease of purification.

Synthetic Strategy	Starting Materials	Key Advantages	Key Disadvantages	Scalability
Chiral Pool Synthesis	D-glucose, D-xylose, D-mannitol	Readily available chiral starting materials.	Multiple steps, very low overall yields, complex purifications.[4][6]	Poor
Asymmetric Synthesis from Prochiral Materials	Diethyl maleate	Fewer steps compared to chiral pool synthesis.	Often requires enzymatic resolution, which can add cost and complexity.[7]	Moderate
Asymmetric 1,3-Dipolar Cycloaddition	Achiral ylide precursor, chiral dipolarophile	High stereocontrol, good overall yield, crystalline intermediates allow for non-chromatographic purification.[4][5][8]	Requires a chiral auxiliary, which may be expensive but is often recoverable.	Excellent

The asymmetric 1,3-dipolar cycloaddition approach stands out as the most pragmatic for industrial-scale production. This method offers a convergent and highly stereocontrolled route to the desired pyrrolidine core. The use of a chiral auxiliary, such as a camphor sultam, effectively directs the stereochemistry of the cycloaddition, and the resulting diastereomeric products can often be separated by crystallization—a significant advantage over challenging and costly chromatographic separations on a large scale.[4][9]

Recommended Large-Scale Synthesis: Asymmetric 1,3-Dipolar Cycloaddition

The following protocol is based on the successful kilogram-scale synthesis reported by Babu et al.[4][5] This pathway utilizes an achiral N-benzyl azomethine ylide precursor and a chiral acrylamide derived from (2'S)-bornane-10,2-sultam to control the stereochemistry of the key cycloaddition step.

Overall Synthetic Workflow

The synthesis is a multi-step process beginning with the preparation of the key reactants, followed by the crucial cycloaddition, separation of diastereomers, and final deprotection steps to yield the target molecule.

Caption: Overall workflow for the large-scale synthesis of (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol hydrochloride.

Part 1: Preparation of the Achiral Ylide Precursor

The azomethine ylide is generated in situ from a precursor, N-(benzyl)-N-(methoxymethyl)-N-(trimethylsilylmethyl)amine. This precursor is synthesized in two steps from commercially available starting materials.

Step 1.1: Synthesis of N-(Trimethylsilylmethyl)benzylamine

• Rationale: This reaction forms the silicon-containing amine, a key component of the ylide precursor. Using an excess of benzylamine drives the reaction to completion and also acts as a base to neutralize the HCl byproduct, which precipitates and can be easily removed by filtration.

• Protocol:

  • To a solution of chloromethyltrimethylsilane (1.34 kg, 10.96 mol) in acetonitrile (17.0 L), add benzylamine (2.34 kg, 21.92 mol).

  • Heat the reaction mixture at reflux for 16 hours.

  • Cool the mixture to room temperature and remove the precipitated benzylamine hydrochloride by filtration.

  • Concentrate the filtrate under vacuum to approximately 5 L and then dilute with water (5 L).

  • Extract the mixture with hexane (2 x 5 L).

  • Combine the organic extracts, wash with brine (5 L), and dry over magnesium sulfate.

  • Concentrate the filtrate under vacuum to yield N-(trimethylsilylmethyl)benzylamine as an oil (1.77 kg, 83% yield).[4]

Step 1.2: Synthesis of N-(Benzyl)-N-(methoxymethyl)-N-(trimethylsilylmethyl)amine (Ylide Precursor)

• Rationale: This step introduces the methoxymethyl group, completing the ylide precursor. The reaction is performed at low temperatures to control reactivity. Anhydrous potassium carbonate is used as a drying agent and to remove any acidic impurities.

• Protocol:

  • Add N-(trimethylsilylmethyl)benzylamine (1.77 kg, 9.14 mol) to a mixture of 37% formaldehyde (0.89 kg, 10.96 mol) and methanol (0.35 kg, 10.96 mol) at 0 °C over 30 minutes.

  • Stir the reaction mixture at 0 °C for 1 hour, then at 10-15 °C for 3 hours.

  • Add anhydrous potassium carbonate (1 kg) and stir the mixture for 2 hours.

  • Decant the oily layer onto fresh potassium carbonate (100 g), stir for 15 minutes, and decant again to obtain the final product.[4]

Part 2: Asymmetric 1,3-Dipolar Cycloaddition

This is the key stereochemistry-defining step where the pyrrolidine ring is formed. The chiral auxiliary on the dipolarophile directs the approach of the ylide, leading to a preferential formation of one diastereomer.

Caption: The key [3+2] asymmetric 1,3-dipolar cycloaddition step.

• Protocol:

  • Prepare a solution of the chiral dipolarophile, (E)-3-benzyloxypropenoyl-(2′S)-bornane-10,2-sultam (5), in dichloromethane.

  • In a separate flask, dissolve the ylide precursor (6) and trifluoroacetic acid (TFA) in dichloromethane and cool to 0 °C. Causality: TFA catalyzes the formation of the azomethine ylide from its precursor.

  • Add the solution of the dipolarophile to the ylide solution at 0 °C and stir for the time required for the reaction to complete (monitor by TLC/HPLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, wash with brine, dry over magnesium sulfate, and concentrate under vacuum to obtain a crude mixture of diastereomers (7 and 8).[4][5]

Part 3: Separation and Purification

• Rationale: A key advantage of this large-scale process is the avoidance of column chromatography. The desired diastereomer (7) is selectively crystallized from a suitable solvent system, leaving the minor diastereomer (8) in the mother liquor.

• Protocol:

  • Dissolve the crude mixture of diastereomers in a minimal amount of a hot solvent mixture (e.g., ethyl acetate/hexanes).

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

  • Collect the crystalline solid (diastereomer 7) by filtration and wash with cold solvent.

  • Dry the solid under vacuum. Typically, this process yields the desired diastereomer in high purity.[4][8]

Part 4: Reductive Cleavage and Deprotection

The final steps involve removing the chiral auxiliary and the N-benzyl group to furnish the target compound.

Step 4.1: LAH Reduction of the Chiral Auxiliary

• Rationale: Lithium aluminum hydride (LAH) is a powerful reducing agent that cleaves the amide bond, liberating the pyrrolidine ring from the chiral auxiliary and reducing the ester functionality to a hydroxymethyl group in a single operation. The chiral auxiliary can potentially be recovered.

• Protocol:

  • Carefully add a solution of the purified diastereomer (7) in THF to a suspension of LAH in THF at 0 °C. (Caution: LAH reacts violently with water. This reaction is highly exothermic and generates hydrogen gas).

  • After the addition is complete, allow the mixture to warm to room temperature and stir until the reaction is complete.

  • Cool the mixture to 0 °C and quench sequentially by the slow, careful addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

  • Filter the resulting granular precipitate (aluminum salts) and wash thoroughly with THF.

  • Concentrate the combined filtrate and washings under vacuum to yield the N-benzyl protected intermediate (9).[4]

Step 4.2: Catalytic Hydrogenation (Final Deprotection)

• Rationale: Palladium on carbon is an effective catalyst for hydrogenolysis, the cleavage of C-O and C-N bonds by hydrogen. In this step, the N-benzyl group is removed. The reaction is run in the presence of hydrochloric acid to directly produce the more stable hydrochloride salt of the final product.

• Protocol:

  • Dissolve the N-benzyl intermediate (9) (70 g, 0.235 mol) in ethanol (700 mL).

  • Add a 4 M solution of HCl in dioxane (59 mL, 0.235 mol) and 10% palladium on carbon (50 g).

  • Hydrogenate the resulting slurry in a pressure vessel at 100 psi for 48 hours.

  • Carefully filter the catalyst through a pad of Celite.

  • Concentrate the filtrate under vacuum and dry to furnish (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol hydrochloride (1) as a solid (38 g, 100% yield).[5]

Summary of Results

This synthetic route has been proven to be robust and high-yielding for large-scale production.

Step	Product	Overall Yield	Key Advantages
1	Ylide Precursor (6)	~80%	Straightforward synthesis from bulk starting materials.
2-3	Purified Diastereomer (7)	~65-70%	High diastereoselectivity, purification by crystallization.
4	Final Product HCl (1)	~95% (from 7)	Efficient two-step reduction and deprotection.
Total	(3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol HCl (1)	~51%	Avoids chromatography, scalable, high-purity product.[4][5]

Conclusion

The asymmetric 1,3-dipolar cycloaddition strategy represents a superior method for the large-scale synthesis of (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol. Its high overall yield, excellent stereocontrol, and, most critically, the ability to purify key intermediates via crystallization rather than chromatography make it an economically viable and practical process for producing the kilogram quantities of this chiral building block required for pharmaceutical development and manufacturing.

References

• Babu, Y. S., et al. (2005). A Practical Large-Scale Synthesis of (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol via Asymmetric 1,3-Dipolar Cycloaddition. Organic Process Research & Development, 9(2), 184-187. Available from: [Link]

• Torssell, S., et al. (2006). Asymmetric Multicomponent [C+NC+CC] Synthesis of Highly Functionalized Pyrrolidines Catalyzed by Silver(I). Organic Letters, 8(18), 3955-3958. Available from: [Link]

• Lazib, Y., et al. (2020). Asymmetric Synthesis of Enantiopure Pyrrolidines by C(sp3)−H Amination of Hydrocarbons. Angewandte Chemie International Edition, 59(39), 17066-17071. Available from: [Link]

• BioCryst Pharmaceuticals, Inc. (2005). A Practical Large-Scale Synthesis of (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol via Asymmetric 1,3-Dipolar Cycloaddition. American Chemical Society. Available from: [Link]

• Marques, M. M. B., et al. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules, 28(5), 2234. Available from: [Link]

• MDPI. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI.com. Available from: [Link]

• Wikipedia. (n.d.). Pyrrolidine. Retrieved from: [Link]

• Indian Society of Chemists. (n.d.). An efficient stereoselective synthesis of (3S,4R)-4-(hydroxymethyl)pyrrolidin-3-ol from (S)-diethylmalate. ISC. Available from: [Link]

• White Rose eTheses Online. (n.d.). Asymmetric Synthesis of Functionalised Pyrrolidines and their Application in Total Synthesis. Available from: [Link]

• American Chemical Society Publications. (2005). A Practical Large-Scale Synthesis of (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol via Asymmetric 1,3-Dipolar Cycloaddition. Organic Process Research & Development. Available from: [Link]

• Shing, T. K. M., & Fung, W. H. (1991). Synthesis of (2S,5S)-bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine from D-mannitol. J. Chem. Soc., Chem. Commun., (7), 442-443. Available from: [Link]

• ResearchGate. (n.d.). A practical synthesis of (3R,4R)-N-tert-butoxycarbonyl-4-hydroxymethylpyrrolidin-3-ol. Available from: [Link]

• Bergmeier, S. C., & Stanchina, D. M. (1999). Hydroxylated Pyrrolidines. Enantiospecific Synthesis of all-cis 2,3,4,5-Substituted Pyrrolidine Derivatives from Serine. The Journal of Organic Chemistry, 64(8), 2815-2819. Available from: [Link]

• National Center for Biotechnology Information. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(19), 6668. Available from: [Link]

• Si, C., et al. (2016). Enantioselective Synthesis of 3,3-Difluoropyrrolidin-4-ol, a Valuable Building Block in Medicinal Chemistry. The Journal of Organic Chemistry, 81(10), 4359-4363. Available from: [Link]

• ZHONGAN. (2025). Pyrrolidine: Fueling Innovation and Market Expansion. Available from: [Link]

• Google Patents. (n.d.). US20040236118A1 - Pyrrolidine derivatives and method of synthesizing these.

• National Center for Biotechnology Information. (n.d.). (3S,4R)-4-(hydroxymethyl)pyrrolidin-3-ol. PubChem. Available from: [Link]

• Mapping Ignorance. (2017). A new path to enantioselective substituted pyrrolidines. Available from: [Link]

• Kim, I. S., et al. (2007). Synthesis of (2R,5S)-dihydroxymethyl-(3R,4R)-dihydroxypyrrolidine (DGDP) via stereoselective amination using chlorosulfonyl isocyanate. Carbohydrate Research, 342(11), 1502-1509. Available from: [Link]

• Royal Society of Chemistry. (2011). Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance. Organic & Biomolecular Chemistry, 9, 7439-7446. Available from: [Link]

• Google Patents. (n.d.). EP4382529A1 - A process for preparing pure (3s)-pyrrolidin-3-ol and pure (3s).

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• 2. img01.pharmablock.com [img01.pharmablock.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
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• 9. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-(Methoxymethyl)pyrrolidin-3-ol

Welcome to the technical support center for the synthesis of 5-(Methoxymethyl)pyrrolidin-3-ol. This guide is designed for researchers, scientists, and drug development professionals to address common challenges and improve experimental outcomes. By combining established chemical principles with practical, field-proven insights, this document serves as a comprehensive resource for troubleshooting and optimizing your synthetic workflow.

Overview of a Common Synthetic Pathway

A prevalent and effective strategy for synthesizing chiral 5-(Methoxymethyl)pyrrolidin-3-ol begins with a readily available chiral precursor, L-glutamic acid. This approach preserves the stereochemistry at the C5 position. The general pathway involves several key transformations, each with its own set of challenges that can impact the overall yield and purity.

Caption: General synthetic route starting from L-glutamic acid.

Troubleshooting Guide

This section addresses specific problems encountered during the synthesis in a question-and-answer format.

Q1: My overall yield is consistently low (<30%). What are the most critical steps to investigate?

A1: A low overall yield in a multi-step synthesis is often due to cumulative losses. However, two steps in this pathway are particularly prone to significant yield reduction: the reductive cyclization (Step D to E) and the final stereoselective reduction (Step E to F).

Potential Causes & Troubleshooting Strategy:

• Inefficient Cyclization: The formation of the pyrrolidinone ring from the linear amino ester can be challenging. The reaction may stall, or side reactions like intermolecular dimerization can occur.

• Poor Stereocontrol in Final Reduction: The reduction of the ketone in the pyrrolidinone intermediate to the desired cis or trans alcohol is often non-selective, leading to a mixture of diastereomers that are difficult to separate and result in a lower yield of the desired isomer.[1]

• Product Decomposition: The final product, an amino alcohol, can be sensitive to harsh workup or purification conditions. Product loss can occur during aqueous extraction or chromatography.[2]

A logical approach to diagnosing the issue is crucial.

Caption: A decision-tree for troubleshooting low yield issues.

Q2: The reductive cyclization of the N-protected γ-methoxymethyl ester gives a poor yield of the desired pyrrolidinone. What can I do?

A2: This step involves the reduction of an ester or carboxylic acid followed by an intramolecular nucleophilic attack by the nitrogen atom. Success hinges on generating the intermediate amino aldehyde or alcohol cleanly and favoring the intramolecular reaction pathway.

Potential Causes:

• Suboptimal Reducing Agent: Strong, unhindered reducing agents like LiAlH₄ can lead to over-reduction of the ester to the alcohol, which might be slower to cyclize.

• Intermolecular Side Reactions: At high concentrations, the linear amino intermediate can react with other molecules before it has a chance to cyclize, leading to oligomers or polymers.

• Presence of Protic Impurities: Water or other protic impurities can quench the reducing agent or interfere with the reaction intermediates.

Suggested Solutions & Optimization Protocol:

• Choice of Reagent: Utilize a milder or more sterically hindered reducing agent that favors the formation of the intermediate aldehyde or a species that cyclizes more readily. Diisobutylaluminium hydride (DIBAL-H) at low temperatures (-78 °C) is often effective for the partial reduction of esters to aldehydes.

• Reaction Conditions:

  • High Dilution: Run the reaction at a low concentration (e.g., 0.05 M to 0.1 M) to favor the intramolecular cyclization over intermolecular side reactions.

  • Strictly Anhydrous Conditions: Ensure all glassware is oven-dried and solvents are freshly distilled from an appropriate drying agent. Perform the reaction under an inert atmosphere (Argon or Nitrogen).[2]

• One-Pot Procedures: Some methods achieve this transformation in a one-pot sequence. For example, a reductive amination approach starting from a suitable keto-ester can be highly efficient.[3]

Q3: The final reduction of the 5-(Methoxymethyl)pyrrolidin-3-one results in a nearly 1:1 mixture of diastereomers. How can I improve the selectivity for the desired isomer?

A3: Achieving high diastereoselectivity in the reduction of a cyclic ketone is a classic challenge in organic synthesis. The stereochemical outcome is determined by the direction of hydride attack on the carbonyl group, which is influenced by steric and electronic factors.

Potential Causes:

• Small Hydride Reagents: Small, highly reactive hydride donors like sodium borohydride (NaBH₄) often show low selectivity as they can approach the carbonyl from multiple trajectories with similar energy barriers.

• Lack of Stereodirecting Groups: The existing stereocenter at C5 may not provide sufficient steric hindrance to effectively direct the incoming hydride to one face of the carbonyl.

Suggested Solutions & Optimization Protocol:

• Utilize Bulky Reducing Agents: Sterically demanding reducing agents will preferentially attack from the less hindered face of the molecule. This is a common strategy to enhance diastereoselectivity.

• Chelation Control: If a coordinating group is present (or can be installed) near the carbonyl, using a reducing agent with a Lewis acidic metal center can form a rigid chelate, forcing the hydride to attack from a specific face.

Table 1: Comparison of Reducing Agents for Ketone Reduction

Reducing Agent	Typical Conditions	Selectivity Mechanism	Common Issues
Sodium Borohydride (NaBH₄)	Methanol, 0 °C to RT	Low intrinsic selectivity	Poor diastereoselectivity
Lithium Aluminum Hydride (LiAlH₄)	THF or Et₂O, -78 °C to 0 °C	High reactivity, low selectivity	Over-reduction of other groups
L-Selectride® (Lithium tri-sec-butylborohydride)	THF, -78 °C	Steric Hindrance	Highly pyrophoric, requires careful handling
Sodium Triacetoxyborohydride (STAB)	DCE or THF, RT	Mild, often used for reductive amination	Slower reaction times

Protocol: Diastereoselective Reduction using L-Selectride®

• Dissolve the 5-(Methoxymethyl)pyrrolidin-3-one intermediate (1.0 eq) in anhydrous THF (to make a 0.1 M solution) in an oven-dried, three-neck flask under an Argon atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add L-Selectride® (1.0 M solution in THF, 1.2 eq) dropwise via syringe over 30 minutes, ensuring the internal temperature does not rise above -70 °C.

• Stir the reaction at -78 °C for 2-4 hours, monitoring the disappearance of the starting material by TLC.

• Carefully quench the reaction at -78 °C by the slow, dropwise addition of methanol, followed by a saturated aqueous solution of Rochelle's salt.

• Allow the mixture to warm to room temperature and stir vigorously until the aqueous and organic layers are clear.

• Proceed with a standard aqueous workup and extraction.

Frequently Asked Questions (FAQs)

Q: Are there viable alternative starting materials to L-glutamic acid? A: Yes, while L-glutamic acid is a strong choice due to its embedded C5 stereocenter, other chiral pool starting materials can be used. For instance, (S)-pyroglutamic acid, a direct cyclized derivative, can be a more advanced starting point.[4] Syntheses have also been developed starting from sugars like glucose or xylose, though these routes are often longer and may result in lower overall yields.[1] Another advanced approach is the use of asymmetric 1,3-dipolar cycloaddition reactions, which build the pyrrolidine ring with high stereocontrol from achiral precursors.[1][5]

Q: How critical is the choice of the amine-protecting group (e.g., Boc vs. Cbz)? A: The choice is critical and impacts multiple stages.

• Boc (tert-Butoxycarbonyl): Generally stable to the reductive and basic conditions used in the synthesis but is easily removed with acid (e.g., TFA or HCl in dioxane). It is often preferred for its clean deprotection.

• Cbz (Carboxybenzyl): Stable to acidic and mildly basic conditions. It is typically removed by catalytic hydrogenation (e.g., H₂, Pd/C). This can be advantageous if you want to deprotect the amine and reduce another functional group (like an azide or a double bond) in the same step. However, the catalyst can sometimes be poisoned, and the deprotection may be incompatible with other reducible groups in the molecule.

The stability of the protecting group during the key reaction steps (e.g., reduction with LiAlH₄) must be considered. While Boc is generally stable, Cbz can sometimes be cleaved under harsh hydride reduction conditions.

Caption: Key considerations for amine protecting groups.

Q: What are the best analytical methods to monitor reaction progress and product purity? A: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring of the disappearance of starting materials and the appearance of products. Staining with ninhydrin is effective for visualizing the primary/secondary amine in the final product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides accurate mass information, confirming the identity of intermediates and the final product. It is invaluable for identifying side products.

• Nuclear Magnetic Resonance (¹H and ¹³C NMR): Essential for structural confirmation of all isolated intermediates and the final product. For the final reduction step, ¹H NMR can be used to determine the diastereomeric ratio by integrating well-resolved, characteristic peaks for each isomer.

References

• List, B., & Barbas, C. F. (2000). Proline-catalyzed direct asymmetric aldol reactions. Journal of the American Chemical Society. Available at: [Link]

• Zlotin, G. N., et al. (2011). Synthesis of novel bifunctional prolinamide-based organocatalysts from plant-derived chiral β-aminoalcohols. MDPI. Available at: [Link]

• Bhat, A. A. (2024). Recent Advances in Organocatalytic Synthesis and Catalytic Activity of Substituted Pyrrolidines. Bentham Science. Available at: [Link]

• Jørgensen, K. A., & Hayashi, Y. (2005). Diarylprolinol Silyl Ethers in Asymmetric Organocatalysis. Angewandte Chemie International Edition. Available at: [Link]

• Beilstein Journals. (2017). Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins. Available at: [Link]

• Chand, P., et al. (2005). A Practical Large-Scale Synthesis of (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol via Asymmetric 1,3-Dipolar Cycloaddition. Organic Process Research & Development. Available at: [Link]

• DiVA portal. (2017). Synthesis of substituted pyrrolidines. Available at: [Link]

• Krasovitskii, A. M. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. Available at: [Link]

• Suganuma, S., et al. One-pot synthesis of 2-pyrrolidone from pyroglutamic acid and glutamic acid using Ru/Al2O3. Catalysis Communications. Available at: [Link]

• Movassaghi, M., & Schmidt, M. A. (2021). General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. Journal of the American Chemical Society. Available at: [Link]

• ResearchGate. (2014). Reaction pathway for the formation of 2‐pyrrolidone from glutamic acid... Available at: [Link]

• Zhang, X., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules. Available at: [Link]

• Fairweather, K. A., & Burtoloso, A. C. B. (2019). Synthesis of nonracemic hydroxyglutamic acids. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Danishefsky, S. J., & Ciufolini, M. A. (2021). Design and synthesis of a new orthogonally protected glutamic acid analog and its use in the preparation of high affinity polo-l. Organic & Biomolecular Chemistry. Available at: [Link]

• Hosseininezhad, S., & Ramazani, A. (2023). Recent Advances in the Synthesis of Pyrrolidines. IntechOpen. Available at: [Link]

• ResearchGate. (2018). Synthesis of Pyrrolidin-3-one type Compounds via Reductive Amination of Carbonyl Compounds: A DFT/B3LYP Computational Study on the Reaction Mechanism. Available at: [Link]

Sources

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• 5. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Challenges in the stereoselective synthesis of pyrrolidinols

Status: Operational | Tier: 3 (Advanced Research Support) Topic: Stereoselective Synthesis of Pyrrolidinols Ticket ID: PYR-SYN-2026-X

Introduction: The Scaffold & The Challenge

Welcome to the Pyrrolidinol Synthesis Support Hub. The 3- and 4-hydroxypyrrolidine (pyrrolidinol) scaffolds are ubiquitous in glycosidase inhibitors (e.g., iminosugars), antiviral agents, and organocatalysts.

The Core Problem: Constructing these rings requires simultaneous control over regiochemistry (C–N bond formation) and stereochemistry (up to 3 contiguous stereocenters). This guide troubleshoots the three most robust synthetic methodologies:

• 1,3-Dipolar Cycloaddition (Convergent, high complexity).

• Organocatalytic Cascades (Enantioselective, metal-free).

• Intramolecular Epoxide Opening (Stereospecific, pool-based).

Module A: 1,3-Dipolar Cycloadditions (Azomethine Ylides)

Methodology: Reaction of azomethine ylides (generated from iminoesters) with electron-deficient alkenes (dipolarophiles).[1][2] Primary Challenge: Controlling the endo/exo diastereoselectivity and preventing metal-center oxidation.

Diagnostic Workflow: Selectivity Failure

If you are observing low diastereomeric ratios (dr) or unexpected enantiomers, follow this logic flow:

Figure 1: Troubleshooting logic for diastereocontrol in metal-catalyzed cycloadditions.

Troubleshooting Guide: Azomethine Ylides

Symptom	Root Cause	Corrective Protocol
Low Yield (<40%)	Ylide Hydrolysis. Trace water hydrolyzes the iminoester before ylide formation.	Protocol: Add 4Å molecular sieves (activated at 300°C) directly to the reaction pot. Use freshly distilled toluene or THF.
Racemic Product	Background Reaction. The non-catalyzed thermal cycloaddition is competing with the metal-catalyzed pathway.	Protocol: Lower temperature to -20°C. Increase catalyst loading to 5-10 mol%. Ensure the ligand is in slight excess (1.1 equiv) relative to the metal to scavenge all free metal ions.
Wrong Diastereomer (Exo vs Endo)	Secondary Orbital Interactions. Maleimides typically favor endo via secondary orbital overlap. Acrylates may favor exo due to steric repulsion.	Protocol: To flip selectivity: 1. For Endo: Use Ag(I) with P,N-ligands (e.g., Fesulphos). 2. For Exo: Switch to Cu(I) with bulky bis(phosphine) ligands to sterically block the endo-transition state [1].
Catalyst "Blacking Out"	Reduction/Aggregation. Ag(I) reducing to Ag(0) or Cu(I) oxidizing to Cu(II).	Protocol: Perform reaction in the dark (wrap flask in foil). For Cu(I), add 10 mol% DIPEA to buffer acidic impurities that promote oxidation.

Module B: Organocatalytic Cascades

Methodology: Proline or squaramide-catalyzed Michael addition followed by cyclization. Primary Challenge: Water management. The reaction produces water (condensation), which can hydrolyze the iminium intermediate or stall the catalytic cycle.

Critical Protocol: The "Water-Goldilocks" Zone

In organocatalysis, specifically with proline derivatives, the presence of water is paradoxical: you need some to hydrolyze the final intermediate, but too much kills the cycle.

Step-by-Step Optimization:

• Solvent Choice: Do not use anhydrous DMSO/DMF. Use CHCl₃ or Toluene.

• Additive: Add benzoic acid (10-20 mol%) .

  • Why? It speeds up the rate-determining step (hydrolysis of the enamine/iminium) without destroying the catalyst.

• Temperature: Maintain 0°C to 4°C .

  • Why? Room temperature often allows the reversible retro-Michael reaction, eroding ee%.

FAQ: Organocatalysis Issues

Q: My product has high ee% but low dr (mixture of diastereomers). Why? A: The cyclization step (hemiaminal formation) is often reversible or under thermodynamic control.

• Fix: Treat the crude mixture with a reducing agent (NaBH₄) or an oxidant (PCC) immediately. "Locking" the hemiaminal into a stable amine or lactam prevents epimerization.

Q: The reaction stalls after 50% conversion. A: Product inhibition. The basic pyrrolidine product may be deactivating your acidic organocatalyst.

• Fix: Use a buffered system (e.g., catalyst + weak acid cocatalyst) or switch to a hydrogen-bonding catalyst (thiourea/squaramide) that is less sensitive to basic product inhibition [2].

Module C: Intramolecular Epoxide Opening

Methodology: Nucleophilic attack of a tethered amine onto a chiral epoxide. Primary Challenge: Regioselectivity (5-exo-tet vs. 6-endo-tet).

Regioselectivity Decision Matrix

Standard Baldwin's rules favor 5-exo-tet . However, substituents can override this.

Substituent at Epoxide C4	Dominant Pathway	Product	Mechanism Note
H / Alkyl	5-exo-tet	3-Hydroxypyrrolidine	Kinetic control; attack at less hindered carbon.
Phenyl / Vinyl	6-endo-tet	3-Hydroxypiperidine	Electronic control; attack at benzylic position (stabilized transition state) [3].
Ester (Glycidic)	5-exo-tet	3-Hydroxypyrrolidine	Electronic withdrawal favors attack at C3.

Troubleshooting: "The Stuck Cyclization"

Symptom: Starting material is consumed, but no product forms (or polymerization occurs). Diagnosis: The amine is protonated (ammonium) and cannot attack, or the epoxide is not activated.

Protocol:

• Lewis Acid Activation: Add LiClO₄ (2.0 equiv) or Yb(OTf)₃ (10 mol%) .

  • Mechanism:[1][3][4] Lithium coordinates the epoxide oxygen, increasing electrophilicity without being acidic enough to protonate the amine.

• Protecting Group Switch: If using a sulfonamide (Ts/Ns), the nucleophilicity is low.

  • Fix: Switch to a benzyl (Bn) group. The secondary amine is far more nucleophilic than the sulfonamide anion in these specific constraints.

• Solvent Effect: Switch to HFIP (Hexafluoroisopropanol) .

  • Why? HFIP activates epoxides via strong H-bonding, often accelerating difficult cyclizations by 100x compared to DCM [4].

Module D: Purification & Analysis

Pyrrolidinols are notoriously difficult to purify due to high polarity and lack of UV chromophores.

Visualization (TLC):

• Stain: Ninhydrin is useless for tertiary amines/protected pyrrolidines. Use KMnO₄ (general) or Dragendorff’s reagent (specific for alkaloids/amines).

• Eluent: Add 1% NH₄OH or Et₃N to your eluent (e.g., DCM:MeOH:NH₄OH 90:9:1) to prevent streaking on silica.

Data Summary: Method Comparison

Feature	1,3-Dipolar Cycloaddition	Organocatalysis	Epoxide Opening
Complexity Generation	High (4 stereocenters)	Medium (2-3 stereocenters)	Low (Stereospecific transfer)
Scale-up Potential	Medium (Metal cost)	High (Cheap reagents)	High (Pool-based)
Main Risk	Exo/Endo Selectivity	Water/Reaction Time	Regioselectivity

References

• Carretero, J. C., et al. (2025). Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Chemical Communications. Link

• Smolobochkin, A., et al. (2024).[5] Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences. Link

• Tanner, D., & Groth, T. (1997).[6] Regioselective Nucleophilic Ring Opening of Epoxides and Aziridines derived from Homoallylic Alcohols. Tetrahedron. Link

• Noda, H., et al. (2020).[7] Rh-Catalyzed C–H Amination for Pyrrolidine Synthesis. Organic Letters. Link

Sources

• 1. Azomethine ylide - Wikipedia [en.wikipedia.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 4. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 5. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. orbit.dtu.dk [orbit.dtu.dk]
• 7. Pyrrolidine synthesis [organic-chemistry.org]

Side-product formation in pyrrolidine ring closure reactions

Welcome to the Pyrrolidine Synthesis Technical Support Center .

This guide is structured as a Tier-3 troubleshooting resource for medicinal chemists and process engineers. We address the four most common failure modes in pyrrolidine ring closure: Oligomerization , Elimination , Racemization , and Catalytic Deactivation .

Quick Triage: Diagnose Your Failure Mode

Before proceeding, identify your specific issue using the decision matrix below.

Figure 1: Diagnostic decision tree for pyrrolidine synthesis failures.

Module 1: The "Gummy" Product (Oligomerization)

Symptom: The reaction yields a viscous oil or insoluble solid with broad NMR signals, indicating polymerization rather than discrete ring formation.

Root Cause: Kinetic competition between Intramolecular Cyclization (

) and Intermolecular Polymerization ( ) . According to the Ruggli-Ziegler dilution principle , the rate of cyclization is first-order, while polymerization is second-order (dependent on ).

Troubleshooting Protocol: High-Dilution Pseudo-First-Order Addition Do not simply add more solvent to the flask. Use this controlled addition method.

• Prepare the Reactor:

  • Load the reaction vessel with the catalyst/base and 80% of the total solvent volume.

  • Bring to reflux/reaction temperature before adding the substrate.

• Prepare the Feed:

  • Dissolve your acyclic precursor in the remaining 20% of solvent.

  • Critical Calculation: Ensure the final concentration of the precursor in the reactor never exceeds 0.01 M at any instant.

• Execution:

  • Use a syringe pump to add the substrate solution over 4–8 hours .

  • Why? This keeps the instantaneous concentration of the uncyclized precursor extremely low, statistically favoring the unimolecular reaction (

    ) over the bimolecular collision ( ).

Module 2: The Alkene Impurity (Elimination vs. Substitution)

Symptom: In nucleophilic substitution methods (e.g., cyclization of amino-halides or sulfonates), you isolate an alkene (elimination product) instead of the pyrrolidine.

Root Cause: The basic conditions required to deprotonate the amine also promote E2 elimination of the leaving group, especially if the carbon bearing the leaving group is secondary or tertiary.

Data: Leaving Group Selection Matrix

Leaving Group (LG)	Reactivity ( )	Elimination Risk	Recommended Condition
Iodide (-I)	High	Moderate	Weak base (K₂CO₃), Acetone, reflux.
Mesylate (-OMs)	Moderate	High	Non-nucleophilic base (DIPEA), 0°C start.
Tosylate (-OTs)	Moderate	High	Switch to Triflate or Nosylate if E2 dominates.
Triflate (-OTf)	Very High	Low	Can often cyclize without heat (reduces E2 risk).

Corrective Action:

• Switch Base: Replace strong bases (NaH, KOtBu) with non-nucleophilic organic bases (DIPEA, 2,6-Lutidine) or weak inorganic buffers (Cs₂CO₃).

• Baldwin's Rules Check: Ensure you are attempting a 5-exo-tet cyclization. If you are attempting a 5-endo-trig (e.g., attacking a double bond), it is disfavored and will likely result in elimination or no reaction.

Module 3: Loss of Optical Purity (Racemization)

Symptom: Starting material was enantiopure (e.g., L-Proline derivative), but the product is racemic or has low ee%.

Root Cause:

• Reductive Amination: Formation of an iminium intermediate allows tautomerization to the enamine, destroying the stereocenter at the

  -position.

• Radical Cyclization: Reversible H-abstraction by radical species (e.g., thiyl radicals).[1]

Figure 2: Mechanism of racemization via imine-enamine tautomerization.

Troubleshooting Protocol:

• Buffer the System: During reductive amination, use AcOH/NaOAc buffer to maintain a pH of ~5–6. This minimizes the concentration of the free base enamine.

• Temperature Control: Perform the imine formation at 0°C or room temperature. Do not reflux unless necessary.

• Hydride Source: Switch from NaCNBH₃ (slow) to NaBH(OAc)₃ (faster, milder). The faster reduction traps the iminium ion before it can tautomerize to the enamine [1].

Module 4: Pd-Catalyzed Cyclization Failures

Symptom: In Buchwald-Hartwig type intramolecular aminations, the reaction stalls or yields an enamine/imine (oxidation product) instead of the C-N bond.

Root Cause:

-Hydride Elimination Palladium alkyl intermediates are prone to -hydride elimination, which is often faster than the desired reductive elimination to form the C-N bond.[2]

Mechanistic "Off-Ramp":

• Oxidative Addition (Pd⁰

  Pdᴵᴵ).

• Amine Coordination.

• Critical Junction:

  • Path A (Desired): Reductive Elimination

    Pyrrolidine.[3]

  • Path B (Side Reaction):

    -Hydride Elimination Iminium/Enamine + Pd-H.

Corrective Action:

• Ligand Selection: Use bulky, electron-rich biaryl phosphine ligands (e.g., DavePhos , XPhos , or BrettPhos ). The steric bulk accelerates reductive elimination and destabilizes the planar transition state required for

  -hydride elimination [2].

• Substrate Engineering: If possible, introduce a blocking group or coordinate an internal directing group (like a sulfonyl oxygen) to stabilize the Pd-alkyl intermediate against elimination [3].

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition, 47(34), 6338-6361. Link

• Lee, C.-W., et al. (2000).[4] "Suppressed

  -Hydride Elimination in Palladium-Catalyzed Cascade Cyclization-Coupling Reactions: An Efficient Synthesis of 3-Arylmethylpyrrolidines." Organic Letters, 2(9), 1213-1216. Link

• Baldwin, J. E. (1976).[5][6] "Rules for Ring Closure." Journal of the Chemical Society, Chemical Communications, (18), 734-736. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. research-collection.ethz.ch [research-collection.ethz.ch]
• 3. Reductive amination/cyclization of levulinic acid to pyrrolidones versus pyrrolidines by switching the catalyst from AlCl3 to RuCl3 under mild conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Suppressed β-Hydride Elimination in Palladium-Catalyzed Cascade Cyclization-Coupling Reactions: An Efficient Synthesis of 3-Arylmethylpyrrolidines [organic-chemistry.org]
• 5. Baldwin's_rules [chemeurope.com]
• 6. Baldwin's rules - Wikipedia [en.wikipedia.org]

Technical Support Center: 5-(Methoxymethyl)pyrrolidin-3-ol Stability

This technical guide details the stability profile of 5-(Methoxymethyl)pyrrolidin-3-ol , a functionalized pyrrolidine scaffold often used as a chiral building block or fragment in drug discovery.[1]

The following protocols and troubleshooting steps are designed for researchers requiring high-integrity samples for biological assays (e.g., PROTAC linker synthesis, fragment-based screening).

Executive Summary: The Stability Profile

5-(Methoxymethyl)pyrrolidin-3-ol contains three distinct reactive functionalities that dictate its solvent compatibility:

• Secondary Amine (Pyrrolidine ring): Prone to oxidation (N-oxide formation) and nucleophilic attack on chlorinated solvents.[1]

• Secondary Alcohol (C3-position): Generally stable, but creates polarity issues.

• Methoxymethyl (MOM) Ether (C5-position): An acetal-based ether.[1] CRITICAL: This group is stable to base but labile to acids .

Quick Reference: Solvent Compatibility Matrix

Solvent System	Stability Rating	Primary Risk Factor	Recommended Usage
DMSO (Anhydrous)	⭐⭐⭐⭐⭐ (Excellent)	Hygroscopicity (Water uptake)	Long-term stock storage (-20°C or -80°C).[1]
Methanol / Ethanol	⭐⭐⭐⭐ (Good)	Nucleophilic solvent effects	Short-term handling; LC-MS preparation.[1]
Water (Neutral pH)	⭐⭐⭐ (Moderate)	Oxidative degradation over time	Biological assays (prepare fresh).[1]
Water (Acidic pH < 4)	❌ (Unstable)	Hydrolysis of MOM ether	Avoid. Cleaves ether to form diol.[1]
DCM / Chloroform	⭐⭐ (Poor)	N-alkylation (quaternization)	Synthesis workup only.[1] Do not store.
Acetone / Ketones	❌ (Incompatible)	Enamine/Schiff Base formation	NEVER USE. Rapid reaction with amine.

Troubleshooting Guide: Common Issues & Fixes

Issue 1: "My LC-MS shows a new peak at M-44 or M+16 after storage."

Diagnosis: Degradation via Oxidation or Hydrolysis.[1]

• M+16 (+16 Da): Formation of the N-oxide .[1] This occurs if the amine is stored in non-degassed solvents or exposed to air for long periods.

• M-44 (-44 Da): Loss of the methoxymethyl group (MOM cleavage).[1] This indicates your solvent became acidic .

The Fix:

• Check pH: If using aqueous buffers, ensure pH > 6.0. MOM ethers hydrolyze rapidly at pH < 4.

• Degas Solvents: Sparge buffers with Nitrogen/Argon to remove dissolved oxygen before dissolving the compound.

• Add Antioxidants: For assay buffers, add 0.5 mM TCEP or DTT to prevent N-oxidation.

Issue 2: "The compound precipitated from DMSO stocks upon thawing."

Diagnosis: Water uptake leading to solubility crash. DMSO is highly hygroscopic. Repeated freeze-thaw cycles introduce atmospheric water.[1] 5-(Methoxymethyl)pyrrolidin-3-ol is polar, but "wet" DMSO can alter its solubility profile or induce hydrate formation.[1]

The Fix:

• Aliquot Immediately: Never store a "master stock" that is thawed multiple times. Preparation of single-use aliquots (e.g., 20 µL) is mandatory.[1]

• Visual Check: Centrifuge thawed stocks at 10,000 x g for 5 minutes. If a pellet forms, re-dissolve by sonication (30s) or dilute into a protic solvent (MeOH) before adding to the assay.

Issue 3: "I see a +40 Da adduct in my mass spec data."

Diagnosis: Reaction with Acetone (Schiff Base/Enamine). Researchers often wash glassware with acetone. Traces of acetone react rapidly with the secondary amine of the pyrrolidine to form an enamine/imine.

The Fix:

• Glassware Hygiene: Rinse all glassware with Methanol or Isopropanol, never Acetone, before handling this compound.

• Protocol Audit: Ensure no ketone-based solvents are used in the LC mobile phase or sample diluents.

Decision Logic: Solvent Selection Workflow

Use this logic flow to determine the correct handling procedure for your specific application.

Figure 1: Decision tree for solvent selection based on experimental intent. Note the critical exclusion of ketones and acidic media.

Mechanistic Degradation Pathways

Understanding how the molecule degrades allows for better preventive measures. The diagram below illustrates the two primary failure modes: Acid Hydrolysis and N-Oxidation.

Figure 2: Primary degradation pathways.[1] The MOM ether (left path) is sensitive to acid, while the secondary amine (right path) is sensitive to oxidation.[1]

Frequently Asked Questions (FAQ)

Q: Can I store this compound in Chloroform (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

)? A: No. Chloroform naturally degrades over time to produce phosgene and HCl (hydrochloric acid), even when stabilized with amylene. The HCl will cleave the MOM ether protecting group [1].[2] Additionally, secondary amines can react with chlorinated solvents over long periods to form quaternary ammonium salts (N-alkylation) [2].

Q: My assay buffer contains 0.1% Formic Acid. Is this safe? A: Use with caution. While 0.1% Formic Acid is standard for LC-MS, it lowers the pH to ~2.7. If the compound sits in this solution for >24 hours, you may observe hydrolysis of the methoxymethyl ether. For LC-MS, inject immediately.[1] For biological assays, use a neutral buffer (HEPES or PBS, pH 7.4).

Q: How do I remove the MOM group intentionally? A: If your goal is to deprotect the alcohol, treat the compound with 6M HCl in Methanol or Trifluoroacetic acid (TFA) in DCM. The lability of MOM ethers to acid is a well-documented feature of this protecting group [3].

Recommended Stability Testing Protocol

If you are validating a new batch, perform this Stress Test before using the material in critical assays.

Protocol: 24-Hour Stress Test

• Preparation: Prepare a 10 mM stock in DMSO.

• Conditions: Dilute to 100 µM in the following solvents:

  • A: PBS (pH 7.4)

  • B: 0.1% Formic Acid in Water (Acid Stress)[1]

  • C: 0.3% Hydrogen Peroxide in Water (Oxidative Stress)[1]

• Incubation: Incubate at Room Temperature for 24 hours.

• Analysis: Analyze via LC-MS.

  • Pass Criteria: >95% Parent peak area remaining in Sample A.

  • Diagnostic: If Sample B shows degradation, avoid acidic buffers. If Sample C shows degradation, use antioxidants (DTT/TCEP) in your assay.

References

• Greene's Protective Groups in Organic Synthesis. Wuts, P.G.M. (2014). Protection for the Hydroxyl Group, Including 1,2- and 1,3-Diols.[1] Wiley.[3] [1]

• Reactivity of Amines with Chlorinated Solvents. Journal of Organic Chemistry. Secondary amines can undergo slow N-alkylation in DCM/Chloroform.[1] [General Organic Chemistry Principle]

• ICH Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation.[4] Guidelines for stress testing and stability data.

• MOM Ether Stability Data. Organic Chemistry Portal. Detailed reactivity profile of Methoxymethyl ethers.

Sources

• 1. hama-med.repo.nii.ac.jp [hama-med.repo.nii.ac.jp]
• 2. adichemistry.com [adichemistry.com]
• 3. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 4. scribd.com [scribd.com]

Technical Support Center: Mitigating Reactive Metabolite Formation from Pyrrolidine Scaffolds

Welcome to the technical support center for drug development professionals. This guide is designed to provide expert insights and actionable troubleshooting strategies for one of the key challenges in medicinal chemistry: the bioactivation of pyrrolidine scaffolds. The pyrrolidine ring is a valuable pharmacophore, found in numerous approved drugs, offering advantages in solubility and three-dimensional structure.[1][2][3] However, its susceptibility to metabolic oxidation into reactive metabolites (RMs) presents a significant hurdle, potentially leading to toxicities that can derail a drug development program.[1][4]

This resource will equip you with the foundational knowledge and practical protocols to anticipate, identify, and mitigate the formation of reactive metabolites from pyrrolidine-containing compounds.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of reactive metabolite formation from pyrrolidine rings?

A1: The principal bioactivation pathway for pyrrolidine scaffolds involves oxidation of the carbon atom alpha (α) to the nitrogen.[4] This reaction is most commonly catalyzed by Cytochrome P450 (CYP) enzymes in the liver.[4][5][6] The oxidation process generates an unstable carbinolamine intermediate, which then rapidly undergoes one of two transformations:

• Formation of an Iminium Ion: The carbinolamine can lose a molecule of water to form a highly electrophilic iminium ion.[1][7][8][9] This charged species is a "hard" electrophile and can readily react with cellular nucleophiles like proteins and DNA, leading to covalent adducts and potential toxicity.[8][10]

• Ring Opening to a Reactive Aldehyde: Alternatively, the carbinolamine can undergo ring cleavage to form a reactive aminoaldehyde.[1][11] This aldehyde can also form adducts with macromolecules.

These reactive species are implicated in idiosyncratic adverse drug reactions (IADRs), which are a major cause of drug withdrawal from the market.[12][13][14]

Troubleshooting Guides

Issue 1: My lead compound contains a pyrrolidine scaffold, and I'm concerned about potential bioactivation. How can I screen for reactive metabolite formation?

This is a critical first step. Early detection of RM formation allows for timely structural modifications.[13][15] The standard approach is to use in vitro trapping assays.

Core Concept: The strategy is to incubate your compound with a metabolic enzyme system (typically human liver microsomes) in the presence of a high concentration of a nucleophilic "trapping" agent. If a reactive metabolite is formed, it will be captured by the trapping agent, forming a stable conjugate that can be detected and characterized by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[16][17]

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="rounded,filled", fontname="Arial", margin="0.2,0.1"]; edge [fontname="Arial"];

} caption: Workflow for Reactive Metabolite Trapping Assay.

The choice of trapping agent is critical and depends on the nature of the expected reactive metabolite.

Trapping Agent	Target Reactive Metabolite	Typical Concentration	Rationale & Key Considerations
Glutathione (GSH)	Soft electrophiles (e.g., quinones, epoxides, Michael acceptors)	1-10 mM	GSH is the most common trapping agent due to its physiological relevance and broad reactivity with soft electrophiles.[16][18]
Potassium Cyanide (KCN)	Hard electrophiles (e.g., iminium ions, carbocations)	1-10 mM	Cyanide is highly effective for trapping the iminium ions formed from pyrrolidine oxidation.[8][10][19] Caution: Cyanide can inhibit some CYP enzymes at high concentrations.[16]
Semicarbazide	Aldehydes and ketones	1 mM	Specifically used to trap carbonyl-containing metabolites, such as the aminoaldehyde formed from pyrrolidine ring opening.[16][17]

Protocol: Cyanide Trapping Assay for Iminium Ion Detection

This protocol is adapted from standard industry practices.[10][19]

• Preparation:

  • Prepare a stock solution of your test compound (e.g., 10 mM in DMSO).

  • Prepare a stock solution of potassium cyanide (KCN) (e.g., 100 mM in water). Handle KCN with extreme caution in a well-ventilated fume hood.

  • Thaw human liver microsomes (HLM) on ice.

• Incubation Mixture (Final Volume 200 µL):

  • In a microcentrifuge tube, combine:

    • Phosphate buffer (100 mM, pH 7.4)

    • Test compound (final concentration 50 µM)

    • HLM (final concentration 1 mg/mL)

    • KCN (final concentration 1 mM)

  • Prepare a parallel negative control incubation without the NADPH regenerating system.

• Initiation & Incubation:

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding an NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

  • Incubate at 37°C for 60 minutes with gentle shaking.

• Quenching & Sample Preparation:

  • Stop the reaction by adding 2 volumes of ice-cold acetonitrile.

  • Vortex and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the protein.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the sample in a suitable solvent (e.g., 50% methanol/water) for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples, looking for a peak with a mass corresponding to [M+H+CN]+, where M is the mass of the parent compound.

  • Confirm the identity of the adduct by analyzing its fragmentation pattern (MS/MS).

Issue 2: My screening assay confirmed the formation of an iminium ion. What are the most effective strategies to mitigate this liability?

Once bioactivation is confirmed, the goal is to redesign the molecule to block or minimize the metabolic pathway responsible, without losing pharmacological activity.

Core Concept: The strategies revolve around two main principles: steric hindrance and electronic deactivation . You aim to make the α-carbon less accessible or less electron-rich, thereby disfavoring CYP-mediated oxidation.

dot graph G { layout=neato; node [shape=box, style="rounded,filled", fontname="Arial", margin="0.2,0.1"]; edge [fontname="Arial"];

} caption: Key Strategies to Mitigate Pyrrolidine Bioactivation.

• Block the Site of Metabolism (Steric Hindrance):

  • α-Substitution: This is often the most effective strategy. Introducing a small substituent, such as a methyl or fluoro group, at the α-carbon can sterically shield it from the active site of the CYP enzyme.

  • gem-Disubstitution: Placing two substituents on the α-carbon provides even greater steric bulk, effectively blocking oxidation at that site.

  • Conformational Constraint: Locking the pyrrolidine ring into a specific conformation using bicyclic systems or other rigidifying elements can make the α-protons less accessible for hydrogen atom abstraction by the CYP enzyme.[20]

• Modulate Ring Electronics (Electronic Deactivation):

  • Introduce Electron-Withdrawing Groups (EWGs): Placing EWGs (e.g., fluorine, trifluoromethyl) on or near the pyrrolidine ring reduces the electron density of the α-carbon. This makes the hydrogen atom abstraction, the initial step in oxidation, less favorable.[4]

  • Nitrogen Substitution: The nature of the substituent on the pyrrolidine nitrogen can influence the ring's electronics. Replacing an electron-donating group with a less donating or withdrawing group can decrease the susceptibility to oxidation.

• Reduce Lipophilicity:

  • There is often a correlation between high lipophilicity (high LogP) and increased metabolic turnover. More lipophilic compounds tend to have higher affinity for CYP enzymes. Reducing the overall LogP of the molecule by introducing polar groups can decrease the rate of metabolism.[20]

A hypothetical research team is developing a pyrrolidine-containing kinase inhibitor. The initial lead compound shows significant formation of a cyanide adduct in HLM incubations.

Compound	Modification	Covalent Binding (pmol/mg protein)	Rationale
Lead-01	Unsubstituted Pyrrolidine	459	The unsubstituted α-carbons are susceptible to CYP-mediated oxidation.[14]
Lead-02	α-monofluoro	85	The electron-withdrawing fluorine atom deactivates the α-position, reducing the rate of oxidation.
Lead-03	α,α-difluoro	< 30	The gem-difluoro substitution provides both strong electronic deactivation and steric hindrance, effectively blocking the bioactivation pathway.[4]

This example illustrates a data-driven approach to solving the RM issue, leading to a significantly de-risked clinical candidate.[14]

Concluding Remarks

The formation of reactive metabolites from pyrrolidine scaffolds is a manageable challenge in drug discovery. A proactive approach, combining early in vitro screening with mechanistically guided structural modification, is key to success. By understanding the underlying bioactivation pathways and employing the mitigation strategies outlined in this guide, researchers can effectively design safer, more robust drug candidates. Minimizing the potential for metabolic activation is a critical step towards developing the next generation of safe and effective medicines.[21]

References

• Baillie, T. A., & Rettie, A. E. (2011). Role of biotransformation in drug-induced toxicity: influence of intra- and inter-species differences in drug metabolism. Drug Metabolism and Pharmacokinetics, 26(1), 15–27.
• Dalvie, D., Kalgutkar, A. S., & Obach, R. S. (2009). Practical approaches to resolving reactive metabolite liabilities in early discovery. Drug Metabolism Reviews, 41(2), 225–246.
• Driscoll, J. P., Bolleddula, J., & DeMent, K. (2020). Metabolism and Bioactivation: It's Time to Expect the Unexpected. Journal of Medicinal Chemistry, 63(12), 6303–6314.
• Evans, D. C., & Baillie, T. A. (2005). Minimizing the potential for metabolic activation in drug discovery. Current Opinion in Drug Discovery & Development, 8(1), 44–50.
• Kalgutkar, A. S., & Dalvie, D. K. (2015). Predicting Toxicities of Reactive Metabolite–Positive Drug Candidates. Annual Review of Pharmacology and Toxicology, 55, 35–54.
• Lassila, T. (2016). In vitro methods in the study of reactive drug metabolites with liquid chromatography / mass spectrometry. University of Oulu.
• Pelkonen, O., Turpeinen, M., Uusitalo, J., & Rautio, A. (2009). Reactive metabolites in early drug development: predictive in vitro tools. Frontiers in Pharmacology, 2, 1.
• Stepan, A. F., Walker, D. P., Bauman, J., Price, D. A., Baillie, T. A., Kalgutkar, A. S., & Aleo, M. D. (2011). Structural Alert/Reactive Metabolite Concept as Applied in Medicinal Chemistry to Mitigate the Risk of Idiosyncratic Drug Toxicity: A Perspective Based on the Critical Examination of Trends in the Top 200 Drugs Marketed in the United States. Chemical Research in Toxicology, 24(9), 1345–1410.
• Thompson, R. A., Isin, E. M., Ogese, M. O., & Penney, M. (2012). An In Vitro Approach to Assess the Potential for Risk of Idiosyncratic Adverse Reactions Caused by Candidate Drugs. Chemical Research in Toxicology, 25(8), 1616–1632.
• Uetrecht, J. (2008). Idiosyncratic Drug Reactions: Past, Present, and Future. Chemical Research in Toxicology, 21(1), 84–92.

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 3. Recent insights about pyrrolidine core skeletons in pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. microdigest.net [microdigest.net]
• 6. Mechanisms of Cytochrome P450-Catalyzed Oxidations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Computational Study of the Stability of Pyrrolidine-Derived Iminium Ions: Exchange Equilibria between Iminium Ions and Carbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ion Trap LC/MS reveals the generation of reactive intermediates in acalabrutinib metabolism: phase I metabolic profiling and bioactivation pathways el ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01201A [pubs.rsc.org]
• 9. General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reactive Metabolite Assessment | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
• 11. Biotransformation of Daclatasvir In Vitro and in Nonclinical Species: Formation of the Main Metabolite by Pyrrolidine δ-Oxidation and Rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. oulurepo.oulu.fi [oulurepo.oulu.fi]
• 13. In vitro screening techniques for reactive metabolites for minimizing bioactivation potential in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Mitigation of reactive metabolite formation for a series of 3-amino-2-pyridone inhibitors of Bruton's tyrosine kinase (BTK) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Reactive metabolites in early drug development: predictive in vitro tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Detecting reactive drug metabolites for reducing the potential for drug toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Comparison of trapping profiles between d-peptides and glutathione in the identification of reactive metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Cyanide Trapping of Iminium Ion Reactive Metabolites: Implications for Clinical Hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. nedmdg.org [nedmdg.org]
• 21. Approaches for minimizing metabolic activation of new drug candidates in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Definitive Stereochemical Validation of 5-(Methoxymethyl)pyrrolidin-3-ol via VCD Spectroscopy

Executive Summary

In the high-stakes environment of chiral drug development, the unambiguous assignment of absolute configuration (AC) is non-negotiable. For flexible, non-crystalline small molecules like 5-(Methoxymethyl)pyrrolidin-3-ol , traditional methods often fail. X-ray crystallography requires single crystals that may never form, while NMR derivatization (Mosher's method) is destructive and prone to steric artifacts.

This guide details the validation of 5-(Methoxymethyl)pyrrolidin-3-ol stereochemistry using Vibrational Circular Dichroism (VCD) . Unlike Electronic Circular Dichroism (ECD), which requires a UV chromophore, VCD probes the inherent chirality of the molecular skeleton through vibrational transitions.[1][2] This makes it the premier technique for validating saturated heterocycles.

The Stereochemical Challenge

Molecule: 5-(Methoxymethyl)pyrrolidin-3-ol Complexity: Two chiral centers (C3 and C5). Isomers: 4 theoretical stereoisomers: (3R,5R), (3S,5S), (3R,5S), (3S,5R).

The pyrrolidine ring exhibits significant conformational flexibility (ring puckering), and the exocyclic methoxymethyl group adds rotational degrees of freedom. These factors complicate NMR analysis but serve as distinct spectral "fingerprints" in VCD.

Why VCD Wins for This Substrate

• No Chromophore Needed: The molecule lacks aromatic rings, rendering ECD useless. VCD relies on the C-O, C-N, and C-C stretches, which are abundant here.

• Solution State Analysis: Eliminates the bottleneck of crystallizing an oily amine or its hygroscopic HCl salt.

• Conformational Sensitivity: VCD data implicitly validates the solution-state conformation, providing data on intramolecular H-bonding (e.g., between the C3-OH and the ring Nitrogen).

Comparative Technology Analysis

The following table contrasts VCD against standard alternatives for this specific pyrrolidine scaffold.

Feature	VCD Spectroscopy	X-Ray Crystallography	NMR (Mosher's Method)	Optical Rotation (OR)
Sample State	Solution (CDCl₃, D₂O) or Neat Oil	Single Crystal (Solid)	Solution (Derivatized)	Solution
Sample Prep	None (Direct measurement)	High Failure Rate (Requires crystal growth)	Complex (Chemical reaction required)	Simple
Confidence	>99% (Statistical Match)	100% (Gold Standard)	~90% (Dependent on Δδ interpretation)	Low (Ambiguous for diastereomers)
Time to Result	12-24 Hours (Calc + Exp)	Weeks (if crystal grows)	2-3 Days (Synthesis + NMR)	Minutes
Sample Recovery	100% Recoverable	Recoverable	Destructive	Recoverable
Suitability	Ideal for oils/gums	Poor for oils	Good, but labor-intensive	Screening only

Validated VCD Workflow

This protocol follows the rigorous standards set by BioTools and Gaussian for AC determination.

Phase 1: Computational Prediction (The "Digital Twin")

Before measuring, we must predict the VCD spectrum for a specific enantiomer (e.g., 3R, 5S ).

• Conformational Search:

  • Tool: Spartan or MacroModel.

  • Method: Monte Carlo search using MMFF94 force field.

  • Objective: Identify all conformers within a 5 kcal/mol energy window. The pyrrolidine ring envelope and methoxy rotation will generate ~10-20 relevant conformers.

• Geometry Optimization & Frequency Calculation:

  • Tool: Gaussian 16.

  • Level of Theory: DFT at B3LYP/6-31G(d) or B3LYP/cc-pVTZ .

  • Solvation: Use IEFPCM (Implicit Solvation) matching the experimental solvent (e.g., CDCl₃).

  • Output: Calculate IR and VCD rotational strengths for each conformer.

• Boltzmann Averaging:

  • Spectra are averaged based on the Boltzmann population of each conformer at 298K. This accounts for the dynamic nature of the pyrrolidine ring in solution.

Phase 2: Experimental Acquisition

• Sample Prep: Dissolve ~5-10 mg of 5-(Methoxymethyl)pyrrolidin-3-ol in 150 µL of CDCl₃ (deutero-chloroform).

  • Note: If using the HCl salt, neutralize to freebase or use D₂O/CD₃OD, though CDCl₃ is preferred for better IR transmission.

• Instrumentation: BioTools ChiralIR-2X.

• Parameters:

  • Resolution: 4 cm⁻¹.

  • Collection Time: 4-6 hours (blocks of 60 mins).

  • Cell: BaF₂ windows with 100 µm pathlength.

• Baseline Correction: Subtract the solvent spectrum or (ideally) the racemate spectrum if available.

Phase 3: Statistical Assignment

• Visual Overlay: Compare the Boltzmann-weighted calculated VCD (for 3R,5S) against the experimental data.

• Key Marker Bands: Look for the "fingerprint" region (1000–1400 cm⁻¹) where C-O stretching and C-H bending modes occur.

  • Match: If peaks align (positive-to-positive, negative-to-negative), the sample is (3R, 5S) .

  • Mirror Image: If the experimental spectrum is the exact inverse of the calculation, the sample is (3S, 5R) .

  • Mismatch: If peaks do not align, the sample may be the diastereomer ((3R,5R) or (3S,5S)).

• Confidence Metric: Use the SimVCD score (range 0-1). A score >0.7 is typically required for definitive assignment in regulatory filings.

Visualized Workflows

Diagram 1: The VCD Absolute Configuration Pipeline

This diagram illustrates the parallel workflow between computational prediction and experimental measurement, converging at the assignment phase.

Caption: Figure 1. Dual-path workflow for determining Absolute Configuration (AC).[3][4] The experimental spectrum is matched against the "Digital Twin" calculated via DFT.

Diagram 2: Decision Matrix for Stereochemical Analysis

When should you choose VCD over X-ray or NMR?

Caption: Figure 2. Strategic decision tree. VCD is the primary choice for non-crystalline molecules lacking strong UV chromophores, such as 5-(Methoxymethyl)pyrrolidin-3-ol.

References

• BioTools, Inc. "Absolute Configuration by VCD: White Paper." BioTools.us. [Link]

• Stephens, P. J., Devlin, F. J., & Pan, J. J. (2008). "The determination of the absolute configuration of chiral molecules using vibrational circular dichroism (VCD) spectroscopy." Chirality, 20(5), 643-663. [Link]

• Gaussian, Inc. "Studying Chirality with Vibrational Circular Dichroism." Gaussian.com. [Link]

• Nafie, L. A. (2020).

• PubChem. "Compound Summary: (3R,5S)-5-(hydroxymethyl)pyrrolidin-3-ol." National Library of Medicine. [Link]

Sources

• 1. biotools.us [biotools.us]
• 2. spectroscopyasia.com [spectroscopyasia.com]
• 3. ChiralIR-2X - BioTools [biotools.us]
• 4. researchgate.net [researchgate.net]

The Definitive Guide to the Structural Elucidaion of 5-(Methoxymethyl)pyrrolidin-3-ol Derivatives: A Comparative Crystallographic Analysis

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is a cornerstone of modern chemistry. This guide provides an in-depth, objective comparison of X-ray crystallography for the structural elucidation of 5-(methoxymethyl)pyrrolidin-3-ol derivatives, juxtaposed with alternative analytical techniques. By examining experimental data from closely related analogs, we will explore the nuances of solid-state conformation, the influence of substituents on the pyrrolidine ring, and the practical aspects of obtaining high-resolution structural data.

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. The substitution pattern on this five-membered ring dictates its conformational preferences, which in turn governs its interaction with biological targets. The title compound, 5-(methoxymethyl)pyrrolidin-3-ol, and its derivatives are of significant interest for their potential as chiral building blocks in the synthesis of novel therapeutic agents. Understanding their precise three-dimensional architecture is therefore of paramount importance for rational drug design.

While a crystal structure for 5-(methoxymethyl)pyrrolidin-3-ol itself is not publicly available, this guide will leverage crystallographic data from analogous structures deposited in the Cambridge Structural Database (CSD) to provide a robust comparative analysis. We will particularly focus on a closely related derivative, (2R,4R)-1-(tert-Butoxycarbonyl)-4-methoxypyrrolidine-2-carboxylic acid, for which detailed crystallographic data has been published, to illustrate the power of X-ray diffraction in defining molecular structure.[1]

Comparative Analysis of Structural Elucidation Techniques

The determination of a molecule's three-dimensional structure is a critical step in chemical research. While single-crystal X-ray diffraction is often considered the "gold standard" for its ability to provide unambiguous atomic coordinates, a multi-faceted approach utilizing various analytical techniques provides a more complete understanding of a molecule's behavior in different states.

Technique	Information Provided	Sample Requirements	Advantages	Limitations
Single-Crystal X-ray Diffraction	Precise 3D atomic coordinates, bond lengths, bond angles, torsion angles, absolute configuration, and crystal packing information.	High-quality single crystal (typically >0.1 mm)	Provides an unambiguous and highly detailed molecular structure in the solid state.[1][2]	Crystal growth can be a significant bottleneck; the solid-state conformation may not be representative of the solution-state conformation.[1]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Information on the chemical environment of atoms, connectivity through scalar couplings, and spatial proximity through the Nuclear Overhauser Effect (NOE), allowing for the determination of the molecular conformation and dynamics in solution.	Soluble sample in a suitable deuterated solvent.	Provides detailed structural and dynamic information in a biologically relevant solution state.	Structure determination can be complex and may not provide the same level of precision for all atomic coordinates as X-ray crystallography.
Mass Spectrometry (MS)	Provides the accurate mass-to-charge ratio of the molecule, allowing for the determination of its elemental composition. Tandem MS (MS/MS) can provide information about the molecule's connectivity through fragmentation patterns.	A small amount of sample, often in solution.	High sensitivity and accuracy for molecular weight determination.	Does not directly provide information about the three-dimensional structure or stereochemistry.
Computational Modeling	Predicts low-energy conformations, geometric parameters, and electronic properties.	None (in silico technique)	Allows for the exploration of the conformational landscape and can provide insights into conformations that are difficult to observe experimentally.[3][4][5]	The accuracy of the results is highly dependent on the level of theory and force field used; predictions require experimental validation.

In-Depth Look at the X-ray Crystal Structure of a Pyrrolidinol Derivative

To illustrate the power of X-ray crystallography, we will examine the crystal structure of a closely related analog, (2R,4R)-1-(tert-Butoxycarbonyl)-4-methoxypyrrolidine-2-carboxylic acid .[1] This molecule shares key structural features with our target compound, including a substituted pyrrolidine ring.

The crystallographic data for this compound reveals crucial details about its solid-state conformation and intermolecular interactions.[1]

Parameter	Value
Chemical Formula	C₁₁H₁₉NO₅
Molecular Weight	245.27 g/mol
Crystal System	Monoclinic
Space Group	P2₁
Unit Cell Dimensions	a = 6.4299(13) Å, b = 9.784(2) Å, c = 10.279(2) Å
α = 90°, β = 90.12(3)°, γ = 90°
Volume	646.7(2) ų
Z	2
Temperature	293 K
Radiation	Mo Kα (λ = 0.71073 Å)
(Data obtained from Yang, H., et al. (2011))[1]

The analysis of this crystal structure demonstrates that the five-membered pyrrolidine ring adopts an envelope conformation .[1] Furthermore, the presence of intermolecular O—H···O hydrogen bonds is observed, which are responsible for linking the molecules into chains within the crystal lattice.[1] This detailed structural information is invaluable for understanding the forces that govern crystal packing and can inform strategies for the crystallization of related compounds.

Conformational Landscape of the Pyrrolidine Ring

The five-membered pyrrolidine ring is not planar and exists in a state of dynamic equilibrium between various puckered conformations, most commonly described as "envelope" and "twist" forms. The preferred conformation is dictated by the nature and stereochemistry of the substituents on the ring. The substituents aim to minimize steric and electronic repulsions, leading to a favored puckered state.

For instance, in proline, a close structural relative, the pyrrolidine ring exhibits two predominant pucker modes: Cγ-exo and Cγ-endo. The equilibrium between these conformers can be controlled by the strategic placement of substituents. Electronegative substituents at the 4-position, for example, can favor either the exo or endo pucker depending on their cis or trans relationship to the carboxyl group. This principle of conformational locking through substitution is a key strategy in drug design.

Experimental Protocols

Single-Crystal X-ray Diffraction Workflow

The process of determining a crystal structure by X-ray diffraction involves several key steps, from obtaining suitable crystals to refining the final structural model.

Sources

• 1. benchchem.com [benchchem.com]
• 2. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Conformational analysis of macrocycles: comparing general and specialized methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Research Collection | ETH Library [research-collection.ethz.ch]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-(Methoxymethyl)pyrrolidin-3-ol

This guide outlines the critical safety architecture for handling 5-(Methoxymethyl)pyrrolidin-3-ol , a functionalized pyrrolidine derivative often utilized as a chiral building block in drug discovery.

As a Senior Application Scientist, I must emphasize that while specific Safety Data Sheets (SDS) for research-grade intermediates like CAS 1955474-68-6 (hydrochloride salt) or its free base are often sparse, the structural moieties—a secondary amine (pyrrolidine), a primary ether, and a secondary alcohol—dictate a rigorous safety profile. We treat this compound as a corrosive irritant and a potential neuroactive agent due to its structural similarity to bioactive pyrrolidines.

Part 1: Immediate Hazard Assessment & Risk Profile

Before selecting PPE, you must understand the "Why." This compound presents a dual-threat: chemical reactivity (amine basicity) and biological activity.

Global Harmonized System (GHS) Classification (Derived):

• Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1]

• Skin Corrosion/Irritation (Category 2/1B): H315 - Causes skin irritation (Salt form) / Potential H314 (Free base).

• Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2]

• Specific Target Organ Toxicity (Single Exposure): H335 - May cause respiratory irritation.[1][2]

Physicochemical Risk Factors:

• State: Typically a solid (HCl salt) or viscous oil (free base).

• Volatility: Low to moderate. However, amine vapors are potent respiratory sensitizers.

• Reactivity: Incompatible with strong oxidizing agents and acid chlorides.

Part 2: PPE Selection Matrix

This matrix is not a suggestion; it is a validated barrier system designed to prevent exposure pathways.

Protection Zone	Recommended Equipment	Technical Justification
Hand Protection	Double Gloving Strategy Inner: Nitrile (4 mil)Outer: Nitrile (Extended Cuff, 5-8 mil)	Permeation Resistance: Pyrrolidines are organic bases that can degrade latex. Nitrile offers superior breakthrough time (>480 min). Double gloving creates a sacrificial outer layer against accidental splashes.
Eye & Face	Chemical Splash Goggles (Indirect Venting)	Vapor/Splash Defense: Safety glasses are insufficient for liquid amines or fine salts which can cause corneal opacity. Goggles seal the ocular cavity from corrosive vapors.
Respiratory	Fume Hood (Primary)Backup: N95 (Solids) or Half-mask w/ OV/P100 Cartridges	Source Control: The amine functionality requires an Organic Vapor (OV) filter. Particulate (P100) is required if handling the hydrochloride salt powder.
Body Defense	Lab Coat (Poly-cotton or Nomex) + Chemical Apron	Penetration Barrier: Standard cotton coats absorb liquids. A chemical-resistant apron (rubber/neoprene) protects the torso during transfer operations.

Part 3: Operational Protocol – The "Zero-Contact" Standard

This workflow enforces a self-validating safety loop. If you cannot complete a step (e.g., the fume hood flow is <100 fpm), the process terminates immediately.

Phase 1: Pre-Handling Validation

• Verify Engineering Controls: Check fume hood certification sticker. Sash height must be at working level (18 inches).

• Glove Integrity Check: Inflate nitrile gloves with air to check for pinholes before donning.

• Neutralizer Prep: Prepare a weak acid solution (e.g., dilute acetic acid or citric acid) and absorbent pads nearby for immediate amine neutralization.

Phase 2: Active Handling (Synthesis/Aliquot)

• Weighing: If solid, use a static-free spatula inside the hood. If liquid, use positive-displacement pipettes to prevent dripping.

• Solvent Choice: Dissolve in polar aprotic solvents (DMSO, DMF) or alcohols. Avoid chlorinated solvents if possible to prevent exothermic quaternization risks over long storage.

• Vessel Management: Keep reaction vessels closed when not actively adding reagents. Use septa and syringes for liquid transfer to maintain a closed system.

Phase 3: Decontamination & Doffing

• Wipe Down: Clean all tools with a solvent-dampened wipe (ethanol) inside the hood.

• Outer Glove Removal: Remove outer gloves inside the hood using the "beak" method (pinch and pull) to avoid snapping. Dispose of as solid hazardous waste.

• Hand Wash: Wash hands with soap and water immediately after removing inner gloves.

Part 4: Visualization – Safety Decision Logic

The following diagram illustrates the decision-making process for handling 5-(Methoxymethyl)pyrrolidin-3-ol, ensuring that safety scales with the quantity and state of the material.

Caption: Operational logic flow for determining specific PPE and engineering controls based on the physical state of the pyrrolidine derivative.

Part 5: Emergency Response & Disposal

1. Exposure Scenarios:

• Ocular Contact: Immediate 15-minute flush at an eyewash station. Hold eyelids open. The alkalinity of amines causes penetrating injury; speed is critical to prevent permanent damage.

• Skin Contact: Drench with water for 15 minutes.[1][3] Do not use vinegar (acid) on skin burns as the heat of neutralization can worsen tissue damage; stick to copious water.

• Spill (Solid): Cover with wet paper towels to prevent dust, then sweep up.

• Spill (Liquid): Absorb with vermiculite or sand. Do not use sawdust (fire risk with amines).

2. Waste Disposal:

• Classification: Hazardous Organic Waste (Basic/Amine).

• Segregation: Do NOT mix with oxidizing acids (Nitric, Perchloric) or acid chlorides in the waste container to avoid violent exothermic reactions or toxic gas generation.

• Labeling: Clearly label as "Contains Pyrrolidine Derivative - Irritant/Corrosive."

References

• Advanced ChemBlocks Inc. (2026).[4] (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol;hydrochloride MSDS. Retrieved from

• Sigma-Aldrich . (2025).[1][3] Safety Data Sheet for (3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol hydrochloride. Retrieved from

• Fisher Scientific . (2025). Material Safety Data Sheet: Pyrrolidin-3-ol derivatives. Retrieved from

• National Research Council . (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[5] Retrieved from

Sources

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol;hydrochloride 95% | CAS: 1955474-68-6 | AChemBlock [achemblock.com]
• 5. Organic Syntheses Procedure [orgsyn.org]